Methyl 2-bromo-3,4-difluorobenzoate

• IUPAC Name: methyl 2-bromo-3,4-difluorobenzoate
• InChI: InChI=1S/C8H5BrF2O2/c1-13-8(12)4-2-3-5(10)7(11)6(4)9/h2-3H,1H3
• InChI Key: VZZHRHDBHLFPBY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=C(C=C1)F)F)Br
• Molecular Formula: C8H5BrF2O2
• Molecular Weight: 251.02 g/mol

Description

“Methyl 2-bromo-3,4-difluorobenzoate” is a chemical compound with the molecular formula C8H5BrF2O2. It is used as a reagent in the synthesis of pharmaceuticals.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, the synthesis and structure of a novel ortho-fluoroazobenzene, methyl 4-bromo-3-((2,6-difluorophenyl)diazenyl) benzoate, has been described. The title molecule crystallizes in the centrocemetric space group P-1 with two rotomer molecules of the title compound in the asymmetric unit. Another study reported the continuous-flow methodology for the synthesis of m-difluorobenzene via Balz-Schiemann reaction.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed. For instance, the structure of a novel ortho-fluoroazobenzene, methyl 4-bromo-3-((2,6-difluorophenyl)diazenyl) benzoate, reveals the presence of two crystallographically unique rotomers in the lattice.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For example, it has been shown that photomechanical molecular crystals can undergo various mechanical motions, including twisting, bending, and even jumping, using light as the reaction mechanism.

Physical And Chemical Properties Analysis

“Methyl 2-bromo-3,4-difluorobenzoate” is a colorless to yellow liquid. Its molecular weight is 251.02. The water solubility of similar compounds has been reported. For instance, the solubility of Methyl 2-bromo-3,4-difluorobenzoate is 0.0323 mg/ml.

Scientific Research Applications

• Synthesis and Characterization of Photoactive Methyl 4-Bromo-3-((2,6-Difluorophenyl)diazenyl) Benzoate

  • Application Summary : This compound is used in the synthesis and structure of a novel ortho-fluoroazobenzene. The molecule is photoactive in solution, but the close-packed lattice appears to inhibit photo-induced structural reorganization in the crystalline state.
  • Methods of Application : The position of ortho-fluoro azo rings differ between the two rotomers with one molecule having a rotation angle of 4.4° and the other molecule having a rotation angle of 76.9° with respect to the methyl 4-bromobenzoate.
  • Results or Outcomes : The absorption bands in the visible region show a separation of about 20 nm as expected for o-fluoroazobenzene.

• Preparation of Tricyclic Carboxamides as Hepatitis B Core Protein Modulators

  • Application Summary : Methyl 2,3-Difluorobenzoate is used in the preparation of tricyclic carboxamides, which act as modulators of the Hepatitis B core protein.

• Design and Synthesis of Integrin αvβ3 Antagonists

  • Application Summary : Methyl 2,4-Difluorobenzoate is used in the design and synthesis of integrin αvβ3 antagonists displaying antiplatelet activity.

• Preparation of Various Organic Building Blocks

  • Application Summary : Methyl 2-bromo-3,4-difluorobenzoate is used in the preparation of various organic building blocks.

• Synthesis of Various Organic Building Blocks

  • Application Summary : Methyl 2-bromo-3,4-difluorobenzoate is used in the synthesis of various organic building blocks.

• Preparation of Fluorinated Building Blocks

  • Application Summary : Methyl 2-bromo-3,4-difluorobenzoate is used in the preparation of various fluorinated building blocks.

Safety And Hazards

The safety data sheet of a similar compound, Methyl 3-bromo-2,4-difluorobenzoate, suggests avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eye. It also recommends using personal protective equipment and ensuring adequate ventilation.

Future Directions

“Methyl 2,3-Difluorobenzoate” is used in the preparation of tricyclic carboxamides as Hepatitis B core protein modulators. This suggests potential future directions in the development of new pharmaceuticals.